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Compound of Interest

Compound Name: 2,6-Dimethoxyphenol-d6

Cat. No.: B12386243

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core data and methodologies
presented in a typical Certificate of Analysis (CoA) for 2,6-Dimethoxyphenol-d6. This
deuterated analog of syringol is a valuable tool in various research and development
applications, including as an internal standard in quantitative mass spectrometry-based
studies. Understanding the purity, identity, and isotopic enrichment detailed in a CoA is critical
for ensuring the accuracy and reliability of experimental results.

Quantitative Data Summary

The following tables summarize the key quantitative data for a representative batch of 2,6-
Dimethoxyphenol-d6.

Table 1: Product Information and Physical Properties
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Parameter Specification

Chemical Name 2,6-Dimethoxyphenol-d6
Synonym(s) Syringol-d6

CAS Number Not widely available

Molecular Formula CsH4D6Os3

Molecular Weight 160.20 g/mol [1]

Appearance White to off-white solid

Melting Point 50-57 °C (for non-deuterated)[2]
Boiling Point 261 °C (for non-deuterated)

Table 2: Analytical Data

Test Method Specification Result

Chemical Purity GC-MS > 95%[1] 99.5%

Isotopic Purity (d6) 1H NMR / GC-MS =98 atom % D 99.2 atom % D
Identity :\;'SNMR' G RMR, Conforms to structure  Conforms

Residual Solvents 1H NMR As per USP <467> Meets requirements

Experimental Protocols

Detailed methodologies for the key analytical techniques used to certify 2,6-Dimethoxyphenol-
d6 are outlined below.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Chemical Purity

This method is employed to determine the chemical purity of the material by separating volatile
impurities from the main compound.
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e Instrumentation: A gas chromatograph coupled with a mass spectrometer.

e Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 pm film
thickness).

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
e Oven Temperature Program:
o Initial temperature: 100 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 250 °C.
o Hold: 5 minutes at 250 °C.
« Injector: Splitless mode at 250 °C.
o Mass Spectrometer: Electron ionization (El) at 70 eV, scanning from m/z 40 to 400.

o Data Analysis: The purity is calculated by dividing the peak area of the main component by
the total area of all peaks detected.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity and Isotopic Purity

NMR spectroscopy is a powerful tool for confirming the molecular structure and determining the
level of deuteration.

e IH NMR Spectroscopy (Proton NMR):

o Purpose: To confirm the absence of protons at the deuterated positions and to detect any
residual protonated impurities.

o Solvent: Chloroform-d (CDCIs) or Dimethyl sulfoxide-d6 (DMSO-d6).

o Spectrometer: 400 MHz or higher.
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o Procedure: A known quantity of a certified reference standard (e.g., maleic acid) is added
to a precisely weighed sample of the deuterated material. The *H NMR spectrum is
acquired with a sufficient relaxation delay to ensure quantitative integration.

o Data Analysis: The isotopic purity is determined by comparing the integration of the
residual proton signals of 2,6-Dimethoxyphenol-d6 to the integration of the reference
standard.

e 13C NMR Spectroscopy (Carbon-13 NMR):
o Purpose: To confirm the carbon skeleton of the molecule.
o Solvent: Chloroform-d (CDCIs) or Dimethyl sulfoxide-d6 (DMSO-d6).
o Spectrometer: 100 MHz or higher.

o Data Analysis: The observed chemical shifts are compared to those of a non-deuterated
reference standard or predicted values.

Mass Spectrometry (MS) for Isotopic Distribution

Mass spectrometry provides detailed information on the distribution of isotopic species
(isotopologues).

Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
« lonization Source: Electrospray ionization (ESI) or electron ionization (El).

e Procedure: The sample is introduced into the mass spectrometer, and the mass spectrum is
acquired.

o Data Analysis: The relative abundances of the molecular ions corresponding to the dO
(unlabeled) to d6 species are measured. The isotopic purity is expressed as the percentage
of the d6 isotopologue relative to the sum of all isotopologues.

Visualizations
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The following diagrams illustrate the typical workflows and logical relationships in the

certification of a deuterated standard.
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Caption: Analytical workflow for a deuterated standard.
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Logical Relationship of CoA Tests
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Caption: Logical relationship of CoA tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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